1,2-Dibenzyl-5-methyloctahydropyrrolo[3,4-c]pyrrole

• IUPAC Name: 4,5-dibenzyl-2-methyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole
• InChI: InChI=1S/C21H26N2/c1-22-14-19-15-23(13-18-10-6-3-7-11-18)21(20(19)16-22)12-17-8-4-2-5-9-17/h2-11,19-21H,12-16H2,1H3
• InChI Key: PNYXJCVPSYNSDZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2CN(C(C2C1)CC3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C21H26N2
• Molecular Weight: 306.4 g/mol

Description

1,2-Dibenzyl-5-methyloctahydropyrrolo[3,4-c]pyrrole (DMP) is a heterocyclic compound that is part of the pyrrole family. It has been studied extensively due to its potential applications in the fields of medicine, agriculture, and biochemistry. DMP is a highly versatile compound that can be used in a variety of ways, such as for synthesis, for research, and for laboratory experiments.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

1,2-Dibenzyl-5-methyloctahydropyrrolo[3,4-c]pyrrole and its derivatives have been synthesized through various chemical routes, contributing to the field of heterocyclic chemistry. For example, the synthesis of 2-benzyl, 2-methyl, and other substituted octahydropyrrolo[3,4-c]pyrroles from pyrrole dicarboxylic acids showcases the versatility of this compound in generating a range of chemical structures. These syntheses often involve multiple steps, including diborane reduction and detailed carbon-13 NMR studies, which have allowed for a comprehensive understanding of the substituent effects on chemical shifts within these complex bicyclic ring systems (Ohnmacht et al., 1983).

Photophysical Properties

Compounds containing the pyrrolo[3,4-c]pyrrole unit, such as those with tetraarylated pyrrolo[3,4-c]pyrrole-1,4-dione (DPP) chromophores, have been studied for their highly luminescent properties. Polymers incorporating the DPP unit have shown strong fluorescence and quantum yields, indicating potential applications in organic electronics and optoelectronic devices. The synthesis of these polymers through methods like Suzuki coupling demonstrates the integration of pyrrolo[3,4-c]pyrrole derivatives in advanced material science (Zhang & Tieke, 2008).

Catalysis and Polymerization

Pyrrolo[3,4-c]pyrrole derivatives have also been explored in the context of catalysis and polymerization. For instance, pyrrolide-imine benzyl complexes of zirconium and hafnium have been synthesized and shown to be effective catalysts for ethylene polymerization, demonstrating the utility of these compounds in industrial applications related to polymer production (Matsui et al., 2004).

Organic Optoelectronic Materials

The development of symmetrically substituted diketopyrrolopyrrole derivatives underlines the potential of 1,2-dibenzyl-5-methyloctahydropyrrolo[3,4-c]pyrrole in the creation of novel organic optoelectronic materials. These derivatives exhibit tunable absorption and emission properties based on the electron-donating strength of substituents, highlighting their relevance in the synthesis of materials for optoelectronic applications (Zhang et al., 2014).

Mechanism of Action

Target of Action

Compounds containing a pyrrole ring, such as “1,2-Dibenzyl-5-methyloctahydropyrrolo[3,4-c]pyrrole”, often exhibit a wide range of biological activities. They can interact with various biological targets, including enzymes, receptors, and ion channels. The specific target would depend on the exact structure and functional groups of the compound .

Mode of Action

The mode of action of such compounds can vary widely, depending on their specific targets. They might inhibit or activate their targets, leading to changes in cellular processes .

Biochemical Pathways

Pyrrole-containing compounds can affect various biochemical pathways, depending on their specific targets. These could include signal transduction pathways, metabolic pathways, or cell cycle regulation .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure. Factors such as solubility, stability, and molecular size can influence its bioavailability .

Result of Action

The molecular and cellular effects of a compound depend on its mode of action and the biochemical pathways it affects. This could range from changes in gene expression to alterations in cell behavior .

Action Environment

The action, efficacy, and stability of a compound can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules .